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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing ATTO 590, a fluorescent
dye, for live-cell imaging applications. This document details the dye's properties, provides a
protocol for a key application, and includes visual aids to facilitate experimental design and
execution.

Introduction to ATTO 590

ATTO 590 is a rhodamine-based fluorescent dye characterized by its strong absorption, high
fluorescence quantum yield, and exceptional thermal and photostability. These properties make
it an excellent candidate for a wide range of fluorescence microscopy techniques, including
high-resolution methods like STED, PALM, and dSTORM, as well as applications such as flow
cytometry (FACS) and fluorescence in-situ hybridization (FISH). The dye is moderately
hydrophilic and its fluorescence is most efficiently excited in the 575-610 nm range.

Quantitative Data

The photophysical properties of ATTO 590 are summarized in the table below, providing key
metrics for experimental planning and setup.
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Property Value Reference
Maximum Excitation (Aabs) 593 nm
Maximum Emission (Afl) 622 nm

Molar Extinction Coefficient
120,000 M—icm™1
(emax)

Fluorescence Quantum Yield
(nfl)

80%

Fluorescence Lifetime (tfl) 3.7ns

Application: Live-Cell Imaging of Receptor
Internalization and Trafficking

A powerful application of ATTO 590 in live-cell imaging is the tracking of cell surface receptor
dynamics. By labeling receptors with ATTO 590, their internalization upon ligand binding and
subsequent intracellular trafficking can be visualized in real-time. This provides valuable
insights into cellular signaling, drug uptake, and disease mechanisms.

Experimental Protocol: Labeling and Imaging of Cell
Surface Receptors

This protocol describes the use of ATTO 590 NHS-ester to label and visualize the
internalization of cell surface proteins.

Materials:

Adherent mammalian cells cultured on glass-bottom dishes

ATTO 590 NHS-ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), sterile
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 Live-cell imaging medium (e.g., phenol red-free DMEM)
e Ligand of interest for stimulating receptor internalization

o Confocal or other suitable fluorescence microscope equipped for live-cell imaging with
environmental control (37°C, 5% COz2)

Protocol:
o Cell Preparation:

o Plate cells on glass-bottom dishes and culture until they reach the desired confluency
(typically 60-80%).

e Preparation of ATTO 590 Staining Solution:
o Prepare a 1 mg/mL stock solution of ATTO 590 NHS-ester in anhydrous DMSO.

o Immediately before use, dilute the stock solution in pre-warmed, sterile PBS to a final
working concentration. The optimal concentration should be determined empirically but a
starting point of 1-5 pg/mL is recommended.

o Labeling of Cell Surface Proteins:
o Wash the cells twice with sterile PBS to remove any residual serum.

o Add the ATTO 590 staining solution to the cells and incubate for 5-15 minutes at 37°C,
protected from light.

o Gently wash the cells three times with sterile PBS to remove unbound dye.
» Stimulation of Receptor Internalization:

o Replace the PBS with pre-warmed live-cell imaging medium.

o Acquire baseline images of the cell surface fluorescence.

o Add the ligand of interest to the imaging medium to stimulate receptor endocytosis.
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e Live-Cell Imaging:
o Immediately begin acquiring time-lapse images using a fluorescence microscope.

o Use the lowest possible laser power and exposure time to minimize phototoxicity and
photobleaching.

o Capture images at appropriate time intervals to visualize the internalization and trafficking
of the labeled receptors.

Visualizations
General Workflow for Live-Cell Imaging

The following diagram illustrates the general workflow for a live-cell imaging experiment using a
fluorescent probe like ATTO 590.
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Caption: General workflow for a live-cell imaging experiment.

Signaling Pathway: GPCR Endocytosis and Recycling

ATTO 590-labeled ligands can be used to study the internalization and trafficking of G-protein
coupled receptors (GPCRs). The diagram below outlines the key steps in clathrin-mediated
endocytosis and recycling of GPCRs.

o To cite this document: BenchChem. [ATTO 590: Application Notes and Protocols for Live-Cell
Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15599883/docs#atto-590-application-notes-and-
protocols-for-live-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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